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4',5'-Dihydrocefradine 4',5'-Dihydrocefradine 4’,5’-Dihydrocephradine is an impurity in the synthesis of Cephradine, a first generation cephalosporin antibiotic. Cephradine has broad spectrum of bactericidal activity against infections caused by Streptococcus, Staphylococcus, Diplococcus pneumoniae, Escherichia, Klebsiella, Salmonella, and indole-negative Proteus.
Brand Name: Vulcanchem
CAS No.: 37051-00-6
VCID: VC21341339
InChI: InChI=1S/C16H21N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h5,10-11,15H,2-4,6-7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15-/m1/s1
SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(C3=CCCCC3)N)SC1)C(=O)O
Molecular Formula: C16H21N3O4S
Molecular Weight: 351.4 g/mol

4',5'-Dihydrocefradine

CAS No.: 37051-00-6

Cat. No.: VC21341339

Molecular Formula: C16H21N3O4S

Molecular Weight: 351.4 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

4',5'-Dihydrocefradine - 37051-00-6

Description 4’,5’-Dihydrocephradine is an impurity in the synthesis of Cephradine, a first generation cephalosporin antibiotic. Cephradine has broad spectrum of bactericidal activity against infections caused by Streptococcus, Staphylococcus, Diplococcus pneumoniae, Escherichia, Klebsiella, Salmonella, and indole-negative Proteus.
CAS No. 37051-00-6
Molecular Formula C16H21N3O4S
Molecular Weight 351.4 g/mol
IUPAC Name (6R,7R)-7-[[(2R)-2-amino-2-(cyclohexen-1-yl)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Standard InChI InChI=1S/C16H21N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h5,10-11,15H,2-4,6-7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15-/m1/s1
Standard InChI Key BNLDYUJJDMUOPZ-UEKVPHQBSA-N
Isomeric SMILES CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)[C@@H](C3=CCCCC3)N)SC1)C(=O)O
SMILES CC1=C(N2C(C(C2=O)NC(=O)C(C3=CCCCC3)N)SC1)C(=O)O
Canonical SMILES CC1=C(N2C(C(C2=O)NC(=O)C(C3=CCCCC3)N)SC1)C(=O)O

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